Cas no 2680527-90-4 (4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers)
4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- 2680527-90-4
- EN300-28227321
- 4-(3-aminocyclopentyl)butanoic acid hydrochloride
- 4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers
-
- MDL: MFCD34183851
- Inchi: 1S/C9H17NO2.ClH/c10-8-5-4-7(6-8)2-1-3-9(11)12;/h7-8H,1-6,10H2,(H,11,12);1H
- InChI Key: UELMDTQCOMGSPX-UHFFFAOYSA-N
- SMILES: Cl.OC(CCCC1CCC(C1)N)=O
Computed Properties
- Exact Mass: 207.1026065g/mol
- Monoisotopic Mass: 207.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28227321-1g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers |
2680527-90-4 | 95% | 1g |
$1157.0 | 2023-09-09 | |
| Enamine | EN300-28227321-5g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers |
2680527-90-4 | 95% | 5g |
$3355.0 | 2023-09-09 | |
| Enamine | EN300-28227321-10g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers |
2680527-90-4 | 95% | 10g |
$4974.0 | 2023-09-09 | |
| Enamine | EN300-28227321-0.05g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride |
2680527-90-4 | 95.0% | 0.05g |
$268.0 | 2025-03-19 | |
| Enamine | EN300-28227321-0.1g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride |
2680527-90-4 | 95.0% | 0.1g |
$400.0 | 2025-03-19 | |
| Enamine | EN300-28227321-0.25g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride |
2680527-90-4 | 95.0% | 0.25g |
$572.0 | 2025-03-19 | |
| Enamine | EN300-28227321-0.5g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride |
2680527-90-4 | 95.0% | 0.5g |
$902.0 | 2025-03-19 | |
| Enamine | EN300-28227321-1.0g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride |
2680527-90-4 | 95.0% | 1.0g |
$1157.0 | 2025-03-19 | |
| Enamine | EN300-28227321-2.5g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride |
2680527-90-4 | 95.0% | 2.5g |
$2268.0 | 2025-03-19 | |
| Enamine | EN300-28227321-5.0g |
4-(3-aminocyclopentyl)butanoic acid hydrochloride |
2680527-90-4 | 95.0% | 5.0g |
$3355.0 | 2025-03-19 |
4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers
Research Brief on 4-(3-aminocyclopentyl)butanoic acid hydrochloride (CAS: 2680527-90-4), Mixture of Diastereomers
The compound 4-(3-aminocyclopentyl)butanoic acid hydrochloride (CAS: 2680527-90-4), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentyl backbone and functionalized with both amino and carboxylic acid groups, presents a versatile scaffold for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.
One of the key areas of investigation has been the stereochemical implications of the diastereomeric mixture. Researchers have employed advanced chromatographic techniques, such as chiral HPLC and NMR spectroscopy, to resolve and characterize the individual diastereomers. Preliminary findings suggest that the stereochemistry at the cyclopentyl ring significantly influences the compound's binding affinity to target proteins, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter synthesis. This has important implications for the design of stereoselective drugs.
In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated as a precursor for the synthesis of novel gamma-aminobutyric acid (GABA) analogs. GABAergic modulation is a well-established therapeutic strategy for anxiety, epilepsy, and chronic pain. The researchers demonstrated that derivatives of 4-(3-aminocyclopentyl)butanoic acid hydrochloride exhibited enhanced blood-brain barrier permeability compared to traditional GABA analogs, making them promising candidates for CNS-targeted therapies. The study also highlighted the importance of the hydrochloride salt form in improving the compound's solubility and bioavailability.
Another notable application of this compound is in the development of prodrugs for metabolic disorders. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the use of 4-(3-aminocyclopentyl)butanoic acid hydrochloride as a linker in prodrug designs aimed at targeting mitochondrial dysfunction. The researchers found that the compound's ability to undergo enzymatic cleavage in specific tissues enhanced the targeted delivery of active metabolites, reducing off-target effects. This approach holds promise for treating diseases such as diabetes and neurodegenerative disorders.
Despite these advancements, challenges remain in the large-scale synthesis and purification of the diastereomeric mixture. Recent efforts have focused on optimizing synthetic routes to improve yield and stereochemical purity. For instance, a team at the University of Cambridge developed a catalytic asymmetric synthesis method that significantly reduces the formation of unwanted stereoisomers. This methodological innovation could facilitate the broader adoption of this compound in pharmaceutical manufacturing.
In conclusion, 4-(3-aminocyclopentyl)butanoic acid hydrochloride (CAS: 2680527-90-4) represents a promising scaffold in drug discovery, with applications ranging from CNS disorders to metabolic diseases. Ongoing research is expected to further elucidate its pharmacological potential and address current synthesis challenges, paving the way for its clinical translation.
2680527-90-4 (4-(3-aminocyclopentyl)butanoic acid hydrochloride, Mixture of diastereomers) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)